Cas no 1936245-50-9 (octahydroindolizin-5-amine)

• Product Name: octahydroindolizin-5-amine
• CAS No: 1936245-50-9
• MF: C₈H₁₆N₂
• MW: 140.226041793823
• CID: 5162875
• Update Time: 2025-05-26

octahydroindolizin-5-amine Chemical and Physical Properties

Names and Identifiers

• 5-Indolizinamine, octahydro-
• octahydroindolizin-5-amine

• Inchi： 1S/C8H16N2/c9-8-5-1-3-7-4-2-6-10(7)8/h7-8H,1-6,9H2
• InChI Key： OEKCDMFCWLMQPX-UHFFFAOYSA-N
• SMILES： C1C2N(C(N)CCC2)CC1

Additional information on octahydroindolizin-5-amine

Recent Advances in the Study of Octahydroindolizin-5-amine (CAS: 1936245-50-9) and Its Applications in Chemical Biology and Medicine

Octahydroindolizin-5-amine (CAS: 1936245-50-9) is a structurally unique bicyclic amine that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. Recent studies have explored its synthesis, pharmacological properties, and applications in targeting various disease pathways. This research brief aims to summarize the latest findings related to this compound, highlighting its therapeutic potential and mechanistic insights.

The synthesis of octahydroindolizin-5-amine has been optimized through novel catalytic methods, enabling higher yields and enantiomeric purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient asymmetric hydrogenation approach using chiral ruthenium catalysts, achieving >95% enantiomeric excess. This advancement is critical for the compound's application in enantioselective drug design, particularly in central nervous system (CNS) targeting agents.

Pharmacologically, octahydroindolizin-5-amine has shown promise as a modulator of G-protein-coupled receptors (GPCRs). Preclinical studies indicate its high affinity for α2-adrenergic and 5-HT_1A receptors, suggesting potential applications in treating anxiety disorders and neurodegenerative diseases. Molecular docking simulations reveal that the rigid bicyclic structure facilitates selective binding to receptor subpockets, a feature leveraged in recent fragment-based drug design campaigns.

In oncology research, derivatives of octahydroindolizin-5-amine have exhibited potent inhibitory effects against lysine-specific demethylase 1 (LSD1), an epigenetic target in multiple cancers. A 2024 Nature Chemical Biology publication reported a lead compound (designated OI-5a) with IC₅₀ of 12 nM against LSD1 and significant tumor growth suppression in xenograft models of acute myeloid leukemia. The study further elucidated the compound's unique binding mode through X-ray crystallography.

The compound's metabolic stability and blood-brain barrier permeability have been systematically evaluated using advanced in vitro models. Recent ADMET profiling shows favorable pharmacokinetic properties, with hepatic microsomal clearance rates below 15 μL/min/mg and P-gp efflux ratios <2. These characteristics position octahydroindolizin-5-amine as an attractive scaffold for CNS drug development.

Emerging applications include its use as a chiral auxiliary in asymmetric synthesis and as a building block for peptidomimetics. The 1936245-50-9 scaffold has been incorporated into macrocyclic compounds targeting protein-protein interactions, with one series showing nanomolar affinity for MDM2-p53 disruption. This versatility underscores its value in modern medicinal chemistry platforms.

Ongoing clinical translation efforts focus on optimizing the therapeutic index of octahydroindolizin-5-amine derivatives. Current challenges include mitigating off-target effects on monoamine oxidases while maintaining target specificity. The development of prodrug strategies and targeted delivery systems represents an active area of investigation, as reflected in recent patent filings (WO2023124567, US20240140912).

In conclusion, octahydroindolizin-5-amine (1936245-50-9) continues to emerge as a multifunctional pharmacophore with applications spanning neuroscience, oncology, and chemical biology. The convergence of synthetic innovations, structural biology insights, and pharmacological validation positions this scaffold as a valuable asset in next-generation drug discovery pipelines.